Cas no 1333903-61-9 (tert-butyl N-{3-[(3,6-dichloropyridin-2-yl)formamido]propyl}carbamate)

• Product Name: tert-butyl N-{3-[(3,6-dichloropyridin-2-yl)formamido]propyl}carbamate
• CAS No: 1333903-61-9
• MF: C₁₄H₁₉Cl₂N₃O₃
• MW: 348.224961519241
• CID: 6512997
• PubChem ID: 53609980
• Update Time: 2025-06-09

tert-butyl N-{3-[(3,6-dichloropyridin-2-yl)formamido]propyl}carbamate Chemical and Physical Properties

Names and Identifiers

• Z1119385920
• AKOS033055298
• tert-butyl N-{3-[(3,6-dichloropyridin-2-yl)formamido]propyl}carbamate
• tert-butyl N-[3-[(3,6-dichloropyridine-2-carbonyl)amino]propyl]carbamate
• 1333903-61-9
• EN300-26588712

• Inchi： 1S/C14H19Cl2N3O3/c1-14(2,3)22-13(21)18-8-4-7-17-12(20)11-9(15)5-6-10(16)19-11/h5-6H,4,7-8H2,1-3H3,(H,17,20)(H,18,21)
• InChI Key： IBMXOMAPYWKNOD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(NCCCNC(=O)OC(C)(C)C)=O)Cl

Computed Properties

• Exact Mass: 347.0803469g/mol
• Monoisotopic Mass: 347.0803469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 80.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on tert-butyl N-{3-[(3,6-dichloropyridin-2-yl)formamido]propyl}carbamate

Introduction to Compound with CAS No. 1333903-61-9 and Product Name: *tert-butyl N-{3-[(3,6-dichloropyridin-2-yl)formamido]propyl}carbamate*

Compound with the CAS number 1333903-61-9 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. The product name, tert-butyl N-{3-[(3,6-dichloropyridin-2-yl)formamido]propyl}carbamate, provides a detailed structural insight into its molecular composition, which is crucial for understanding its potential applications and interactions within biological systems.

This compound belongs to a class of molecules that exhibit intriguing pharmacological properties, making it a subject of intense study in academic and industrial research settings. The presence of functional groups such as the carbamate moiety and the formamido linkage suggests a high degree of reactivity and versatility, which are key factors in drug design and discovery.

The tert-butyl group in the compound's structure contributes to its stability and solubility characteristics, which are essential for formulation development. This group is commonly used in pharmaceuticals to enhance the metabolic stability of active ingredients, thereby prolonging their efficacy within the body. The 3-[(3,6-dichloropyridin-2-yl)formamido]propyl moiety adds another layer of complexity, incorporating a pyridine ring with chloro substituents that are known to influence binding affinity and selectivity in biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such compounds with greater accuracy. These tools have been instrumental in understanding how tert-butyl N-{3-[(3,6-dichloropyridin-2-yl)formamido]propyl}carbamate interacts with biological receptors and enzymes, providing insights into its potential therapeutic applications.

In the realm of medicinal chemistry, the synthesis of novel compounds like this one is often driven by the need to overcome resistance mechanisms or improve treatment outcomes for various diseases. The structural features of CAS No. 1333903-61-9 make it a promising candidate for further investigation in areas such as oncology, inflammation, and neurodegenerative disorders. Researchers are particularly interested in its ability to modulate key signaling pathways that are implicated in these conditions.

The 3,6-dichloropyridin-2-yl group is a critical component that influences the compound's pharmacokinetic properties. Chloro substituents on pyridine rings are frequently employed in drug design due to their ability to enhance binding interactions with biological targets. This feature has been exploited in the development of small molecule inhibitors that target enzymes involved in cancer progression and metabolic diseases.

Current research indicates that compounds with similar structural motifs may exhibit potent activity against a range of therapeutic targets. For instance, studies have shown that derivatives of pyridine-based molecules can inhibit kinases and other enzymes that play a role in cell proliferation and survival. The tert-butyl N-{3-[(3,6-dichloropyridin-2-yl)formamido]propyl}carbamate structure represents an innovative approach to designing molecules that can selectively interact with these targets.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. These methods not only improve yield but also enhance the purity of the final product, which is essential for subsequent biological evaluation.

In conclusion, CAS No. 1333903-61-9 and its corresponding product name highlight a compound with significant potential in pharmaceutical applications. The detailed structural analysis and functional group considerations provide a foundation for further exploration into its therapeutic properties. As research continues to uncover new insights into disease mechanisms and target interactions, compounds like this one are poised to play a crucial role in the development of next-generation treatments.